Cas no 870065-12-6 (2,3'-bipyridine-3-carbonitrile)

2,3'-Bipyridine-3-carbonitrile is a heterocyclic organic compound featuring a bipyridine core with a cyano substituent at the 3-position of one pyridine ring. This structure imparts unique electronic and coordination properties, making it valuable in coordination chemistry and material science. The compound serves as a versatile ligand, capable of forming stable complexes with transition metals due to the chelating ability of the bipyridine moiety and the electron-withdrawing effect of the nitrile group. Its rigid aromatic framework enhances thermal and chemical stability, while the nitrile functionality allows for further derivatization. Applications include catalysis, luminescent materials, and supramolecular assemblies. The compound's well-defined structure and reactivity make it a useful intermediate in synthetic organic and inorganic chemistry.
2,3'-bipyridine-3-carbonitrile structure
870065-12-6 structure
Product Name:2,3'-bipyridine-3-carbonitrile
CAS No:870065-12-6
MF:C11H7N3
MW:181.193381547928
MDL:MFCD15475299
CID:1860357
PubChem ID:20523912
Update Time:2025-07-02

2,3'-bipyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • [2,3'-Bipyridine]-3-carbonitrile
    • 2-(Pyridin-3-yl)nicotinonitrile
    • F2167-2469
    • AKOS026718864
    • 2-(pyridin-3-yl)pyridine-3-carbonitrile
    • VRDGLLBCHXSRMB-UHFFFAOYSA-N
    • [2,3']Bipyridinyl-3-carbonitrile
    • 2-pyridin-3-ylpyridine-3-carbonitrile
    • SCHEMBL3237463
    • EN300-239904
    • 870065-12-6
    • 2,3'-bipyridine-3-carbonitrile
    • MDL: MFCD15475299
    • Inchi: 1S/C11H7N3/c12-7-9-3-2-6-14-11(9)10-4-1-5-13-8-10/h1-6,8H
    • InChI Key: VRDGLLBCHXSRMB-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C#N)C=1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 181.063997236Da
  • Monoisotopic Mass: 181.063997236Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.6Ų

2,3'-bipyridine-3-carbonitrile Pricemore >>

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